Cas no 876536-96-8 (2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile)

• Product Name: 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile
• CAS No: 876536-96-8
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5980910
• PubChem ID: 3324307
• Update Time: 2025-06-08

2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile
• AKOS001468757
• Z14183299
• EN300-26681398
• 876536-96-8
• 2-{2,5-dioxo-2',3'-dihydrospiro[imidazolidine-4,1'-indene]-1-yl}acetonitrile

• Inchi： 1S/C13H11N3O2/c14-7-8-16-11(17)13(15-12(16)18)6-5-9-3-1-2-4-10(9)13/h1-4H,5-6,8H2,(H,15,18)
• InChI Key： UPSRDWIJWUBGSV-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=CC=CC=3CC2)NC(N1CC#N)=O

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile

Comprehensive Overview of 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile (CAS No. 876536-96-8)

The compound 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile (CAS No. 876536-96-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique spiroimidazolidine core structure, combined with the acetonitrile moiety, makes it a valuable intermediate for the development of novel pharmaceuticals and bioactive molecules. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and drug discovery, aligning with the growing demand for precision medicine and personalized therapies.

In recent years, the scientific community has focused on the role of spirocyclic compounds in modulating biological pathways. The 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile stands out due to its ability to interact with protein targets involved in inflammatory and metabolic disorders. This aligns with current trends in AI-driven drug design, where computational models are used to predict the efficacy of such compounds. Users frequently search for terms like "spirocyclic drug candidates" and "small molecule inhibitors," reflecting the compound's relevance in cutting-edge research.

The synthesis of 876536-96-8 involves multi-step organic reactions, often leveraging catalytic methods to achieve high yields and purity. Its nitrile group provides a versatile handle for further functionalization, making it a preferred choice for structure-activity relationship (SAR) studies. Laboratories specializing in high-throughput screening often explore this compound to identify potential leads for neurodegenerative diseases and cancer therapeutics, topics that dominate academic and industrial discussions.

From an industrial perspective, 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile is valued for its scalability and compatibility with green chemistry principles. Companies are increasingly adopting sustainable synthesis practices, and this compound's efficient production process aligns with global initiatives to reduce carbon footprints. Searches for "eco-friendly chemical synthesis" and "biocompatible intermediates" highlight the market's shift toward environmentally responsible solutions.

Analytical characterization of CAS No. 876536-96-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's structural integrity and purity, critical for regulatory compliance in pharmaceutical development. The rise of machine learning in chemistry has further streamlined the analysis, with tools predicting spectral data and optimizing synthetic routes—a topic frequently queried by researchers.

In conclusion, 2-{2,5-dioxo-2',3'-dihydrospiroimidazolidine-4,1'-indene-1-yl}acetonitrile represents a convergence of innovation in organic chemistry and biomedical research. Its versatility, coupled with the growing emphasis on AI-augmented discovery and sustainability, positions it as a compound of enduring significance. As the scientific community continues to explore its applications, this molecule is poised to contribute to breakthroughs in therapeutic development and material science.